4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-[2-(2-methylphenyl)acetyl]piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C22H25FN2O2/c1-16-5-2-3-7-19(16)13-21(26)25-12-4-6-17(15-25)14-24-22(27)18-8-10-20(23)11-9-18/h2-3,5,7-11,17H,4,6,12-15H2,1H3,(H,24,27)
• InChI Key: GYEKMEPLVZEKCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H25FN2O2
• Molecular Weight: 368.4 g/mol

Description

4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide, also known as MP-10, is a synthetic compound that belongs to the class of benzamide derivatives. It was first synthesized in 2011 by a team of researchers led by Professor David E. Nichols at Purdue University. MP-10 has been found to exhibit potent and selective agonist activity at the μ-opioid receptor, which is involved in the modulation of pain and reward pathways in the brain.

Mechanism of Action

The mechanism of action of 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide involves binding to the μ-opioid receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of the μ-opioid receptor by 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide results in the inhibition of neurotransmitter release, which leads to a reduction in pain perception and an increase in feelings of pleasure and reward.
Biochemical and Physiological Effects:
4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide has been found to produce a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. It has also been found to produce a dose-dependent decrease in locomotor activity and body temperature.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide is its high affinity and selectivity for the μ-opioid receptor, which makes it a valuable tool for studying the molecular mechanisms of opioid receptor activation. However, one of the limitations of 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide is its potential for abuse and addiction, which makes it difficult to use in studies involving human subjects.

Future Directions

There are several future directions for research on 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide, including the development of new analogs with improved pharmacokinetic properties and reduced potential for abuse. Other areas of research include the investigation of the molecular mechanisms of opioid receptor activation and the development of novel therapeutic strategies for the treatment of pain and addiction. Additionally, further studies are needed to determine the long-term effects of 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide on the brain and the body.

Synthesis Methods

The synthesis of 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide involves a multistep process that includes the condensation of 2-methylphenylacetic acid with piperidine, followed by the reaction of the resulting product with 4-fluorobenzoyl chloride. The final step involves the reduction of the amide group to form the benzamide derivative.

Scientific Research Applications

4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide has been extensively studied for its potential use as a therapeutic agent for the treatment of pain and addiction. In preclinical studies, 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide has been found to exhibit high affinity and selectivity for the μ-opioid receptor, which is the primary target for opioid analgesics. 4-fluoro-N-({1-[(2-methylphenyl)acetyl]-3-piperidinyl}methyl)benzamide has also been found to be effective in reducing drug-seeking behavior in animal models of addiction.